Cas no 15969-31-0 (1,2,4-Triazin-5-amine, 6-phenyl-)

1,2,4-Triazin-5-amine, 6-phenyl- structure
15969-31-0 structure
Product name:1,2,4-Triazin-5-amine, 6-phenyl-
CAS No:15969-31-0
MF:C9H8N4
MW:172.18662071228
CID:1338821
PubChem ID:6405099

1,2,4-Triazin-5-amine, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazin-5-amine, 6-phenyl-
    • 15969-31-0
    • QZCZONHMEWOBGO-UHFFFAOYSA-N
    • SCHEMBL2657899
    • 6-phenyl-[1,2,4]triazin-5-ylamine
    • 6-phenyl-1,2,4-triazin-5-amine
    • DA-09719
    • DTXSID301305591
    • Inchi: InChI=1S/C9H8N4/c10-9-8(13-12-6-11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12)
    • InChI Key: QZCZONHMEWOBGO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C(N=CN=N2)N

Computed Properties

  • Exact Mass: 172.07504
  • Monoisotopic Mass: 172.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7Ų
  • XLogP3: 0.5

Experimental Properties

  • PSA: 64.69

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